[1,1'-Biphenyl]-4-ol, 4'-mercapto-

• IUPAC Name: 4-(4-sulfanylphenyl)phenol
• InChI: InChI=1S/C12H10OS/c13-11-5-1-9(2-6-11)10-3-7-12(14)8-4-10/h1-8,13-14H
• InChI Key: ACSKPUYTJYRIIP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(C=C2)S)O
• Molecular Formula: C12H10OS
• Molecular Weight: 202.27 g/mol
• CAS No.: 196940-30-4

Description

“[1,1’-Biphenyl]-4-ol, 4’-mercapto-” is a chemical compound that is part of a large series of purine analogues which interfere with nucleic acid biosynthesis. It is an analogue of the purine bases adenine and hypoxanthine.

Synthesis Analysis

The synthesis of “[1,1’-Biphenyl]-4-ol, 4’-mercapto-” involves several reactions. For instance, it has been reported that the compound can be synthesized by refluxing a mixture of mercapto-coumarin, (E,E)-dichloroglyoxime DCGO, and NaHCO3 in MeOH.

Molecular Structure Analysis

The molecular structure of “[1,1’-Biphenyl]-4-ol, 4’-mercapto-” is complex and involves various functional groups. The compound has a molecular weight of 211.28.

Chemical Reactions Analysis

“[1,1’-Biphenyl]-4-ol, 4’-mercapto-” undergoes various chemical reactions. For example, it competes with hypoxanthine and guanine for the enzyme hypoxanthine-guanine phosphoribosyltransferase (HGPRTase) and is itself converted to thioinosinic acid (TIMP).

Physical And Chemical Properties Analysis

“[1,1’-Biphenyl]-4-ol, 4’-mercapto-” is a powder with a melting point of 127-132 °C. Its empirical formula is C13H9NS.

Mechanism of Action

The mechanism of action of “[1,1’-Biphenyl]-4-ol, 4’-mercapto-” involves interfering with nucleic acid synthesis by inhibiting purine metabolism. This leads to the death of rapidly proliferating cells, especially malignant ones.

Safety and Hazards

“[1,1’-Biphenyl]-4-ol, 4’-mercapto-” is classified as very toxic to aquatic life and causes serious eye damage. It is recommended to avoid release to the environment and to wear protective gloves, protective clothing, eye protection, and face protection when handling this compound.

Future Directions

The future directions for “[1,1’-Biphenyl]-4-ol, 4’-mercapto-” research could involve further investigation of its conductive properties. It has been suggested that the high conductance for the asymmetric molecule is a result of coherent coupling of electronic states through the whole molecule.